Cas no 22198-72-7 (4-Aminoantipyrine hydrochloride)

• Product Name: 4-Aminoantipyrine hydrochloride
• CAS No: 22198-72-7
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• MDL: MFCD00042012
• CID: 257638
• PubChem ID: 87561912
• Update Time: 2025-04-19

4-Aminoantipyrine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one hydrochloride
• 4-Aminoantipyrine Hydrochloride [for Biochemical Research]
• 3H-Pyrazol-3-one,4-amino-1,2-dihydro-1,5-dimethyl-2-phenyl-, hydrochloride (1:1)
• 4-amino-1,5-dimethyl-2-phenylpyrazol-3-one,hydrochloride
• 4-AA.HCl
• 4-Amino-1,2-Dihydro-1,5-Dimethyl-2-Phenyl-3H-Pyrazol-3-One Hydrochloride
• 4-amino-1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one,monohydrochloride
• 4-Amino-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-on,Hydrochlorid
• 4-amino-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one,hydrochloride
• 4-Amino-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one hydrochl
• 4-AMINOANTIPYRINE HCl
• 4-Aminoantipyrine Hydrochloride
• aminoantipyrine hydrochloride
• 4-AA·HCl
• F7WGH82I6D
• 3H-Pyrazol-3-one, 4-amino-1,2-dihydro-1,5-dimethyl-2-phenyl-, monohydrochloride
• 3H-Pyrazol-3-one, 4-amino-1,2-dihydro-1,5-dimethyl-2-phenyl-, hydrochloride (1:1)
• NSC1740
• Ampyrone hydrochloride
• Antipyrine, 4-amino-, monohydrochloride
• Antipyrine, monohydrochlori
• CS-0153632
• MFCD00042012
• SCHEMBL1830291
• AS-71732
• A0257
• D94710
• FT-0638196
• AKOS015902338
• 3H-Pyrazol-3-one,4-amino-1,2-dihydro-1,5-dimethyl-2-phenyl-,hydrochloride(1:1)
• Q27277786
• 4-Amino-1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one monohydrochloride
• 4-Amino-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-onehydrochloride
• EN300-7403239
• UNII-F7WGH82I6D
• A816010
• 4-amino-1,5-dimethyl-2-phenylpyrazol-3-one;hydrochloride
• EINECS 244-832-4
• NS00084283
• NSC 1740
• SY053161
• Antipyrine, monohydrochloride
• 3H-Pyrazol-3-one,2-dihydro-1,5-dimethyl-2-phenyl-, monohydrochloride
• DTXSID8066769
• 1,5-DIMETHYL-2-PHENYL-4-AMINOPYRAZOLONE HYDROCHLORIDE
• 4-amino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one hydrochloride
• 22198-72-7
• XAA19872
• NSC-1740
• DB-045838
• UZSCVCWALGRUTR-UHFFFAOYSA-N
• 4-Aminoantipyrine hydrochloride

• MDL： MFCD00042012
• Inchi： 1S/C11H13N3O.ClH/c1-8-10(12)11(15)14(13(8)2)9-6-4-3-5-7-9;/h3-7H,12H2,1-2H3;1H
• InChI Key： UZSCVCWALGRUTR-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=C(C)N(C)N1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 239.08300
• Monoisotopic Mass: 239.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 49.6

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Melting Point: 220-225 °C
• Water Partition Coefficient: almost transparency
• PSA: 52.95000
• LogP: 2.44980

4-Aminoantipyrine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles